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Compound of Interest

Compound Name: 2-(4-Chlorophenoxy)nicotinic acid

CAS No.: 51362-37-9

Cat. No.: B1297117

Get Quote

An In-depth Technical Guide to 2-(4-Chlorophenoxy)nicotinic Acid

This guide provides a comprehensive technical overview of 2-(4-Chlorophenoxy)nicotinic
acid (CAS No. 51362-37-9), a significant molecule in the landscape of chemical synthesis and

drug discovery. Designed for researchers, scientists, and professionals in drug development,

this document delves into the compound's chemical identity, synthesis, biological mechanisms,

and practical applications, grounded in authoritative scientific literature.

Chemical Identity and Physicochemical Properties
2-(4-Chlorophenoxy)nicotinic acid is a derivative of nicotinic acid (Niacin or Vitamin B3). Its

structure is characterized by a chlorophenoxy group attached to the second position of the

pyridine-3-carboxylic acid core. This substitution is critical, influencing the molecule's chemical

properties and potential biological activity.

IUPAC Name: 2-(4-chlorophenoxy)pyridine-3-carboxylic acid[1] CAS Number: 51362-37-9[1][2]

[3] Molecular Formula: C₁₂H₈ClNO₃[1][2]

Below is the chemical structure of 2-(4-Chlorophenoxy)nicotinic acid.
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Caption: Chemical structure of 2-(4-Chlorophenoxy)nicotinic acid.

Physicochemical Data Summary
The following table summarizes the key physicochemical properties of 2-(4-
Chlorophenoxy)nicotinic acid, crucial for its handling, formulation, and analytical

characterization.

Property Value Source(s)

Molecular Weight 249.65 g/mol [1][3]

Melting Point 157-159°C [4]

Boiling Point 396.6°C at 760 mmHg [4]

Density 1.404 g/cm³ [4]

Flash Point 193.7°C [4]

XLogP3 3.22550 [4]

Physical State Solid Crystalline [2]

Purity ≥95%

Storage Temperature 2-8°C

Synthesis and Manufacturing Insights
The synthesis of 2-(4-Chlorophenoxy)nicotinic acid typically involves the nucleophilic

substitution of a leaving group at the 2-position of a nicotinic acid derivative with 4-

chlorophenol. 2-Chloronicotinic acid is a common and critical intermediate for this type of

synthesis.[5][6] The choice of this precursor is strategic due to the reactivity of the chlorine

atom, which can be readily displaced by the phenoxide ion.

Generalized Synthetic Workflow
The synthesis can be conceptualized as a multi-step process, often starting from commercially

available precursors. The following diagram illustrates a plausible synthetic route.
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Synthesis of 2-(4-Chlorophenoxy)nicotinic Acid

2-Chloronicotinic Acid
(Precursor)

Esterification
(e.g., with Methanol/H+) Methyl 2-chloronicotinate Nucleophilic Aromatic Substitution

(with 4-Chlorophenol and a base) Methyl 2-(4-chlorophenoxy)nicotinate Hydrolysis
(e.g., NaOH, then H+) 2-(4-Chlorophenoxy)nicotinic Acid

Click to download full resolution via product page

Caption: Plausible synthetic workflow for 2-(4-Chlorophenoxy)nicotinic acid.

Causality in Experimental Choices:

Esterification: The initial esterification of 2-chloronicotinic acid (e.g., to methyl 2-

chloronicotinate) protects the carboxylic acid group. This prevents it from interfering with the

subsequent base-mediated nucleophilic substitution reaction.

Nucleophilic Aromatic Substitution: The core reaction involves the displacement of the

chloride at the 2-position by the 4-chlorophenoxide ion. The pyridine ring is electron-

deficient, which facilitates this type of substitution, especially with an activating group. A base

is required to deprotonate the 4-chlorophenol, forming the more nucleophilic phenoxide.

Hydrolysis: The final step is the hydrolysis of the ester back to the carboxylic acid, which

yields the final product. This is typically achieved under basic or acidic conditions.

This synthetic strategy is efficient and allows for the introduction of various phenoxy groups,

making it a versatile method for creating a library of nicotinic acid derivatives.[6]

Mechanism of Action: A Nicotinic Acid Analogue
While specific mechanistic studies on 2-(4-Chlorophenoxy)nicotinic acid are not extensively

detailed in the available literature, its structural similarity to nicotinic acid allows for well-

grounded inferences about its biological activity. Nicotinic acid is a well-established lipid-

modifying agent, and its derivatives are often explored for similar therapeutic effects.[7][8]

The primary pharmacological effects of nicotinic acid are mediated through the activation of the

G protein-coupled receptor GPR109A (also known as HM74A or PUMA-G), which is highly
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expressed in adipocytes and immune cells like Langerhans cells.[7][9]

Lipid Metabolism Regulation
Nicotinic acid favorably alters the lipid profile through several mechanisms:[9][10]

Decreases LDL and VLDL: It reduces the synthesis of very-low-density lipoproteins (VLDL)

and consequently low-density lipoproteins (LDL) in the liver. This is partly achieved by

inhibiting the enzyme diacylglycerol O-acyltransferase 2 (DGAT2), which is crucial for

triglyceride synthesis.[10]

Increases HDL: It increases the levels of high-density lipoprotein (HDL) cholesterol, often

referred to as "good cholesterol." The mechanism is not fully elucidated but involves

inhibiting the breakdown of apolipoprotein A1, a key component of HDL.[8][10]

Reduces Triglycerides: By inhibiting lipolysis in adipose tissue, it reduces the flux of free fatty

acids to the liver, thereby decreasing the substrate available for triglyceride and VLDL

synthesis.[9]

Signaling Pathway via GPR109A
The activation of GPR109A by nicotinic acid initiates a signaling cascade that leads to its

therapeutic effects and side effects, such as flushing.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 13 Tech Support

https://pubmed.ncbi.nlm.nih.gov/17705685/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2268066/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2268066/
https://en.wikipedia.org/wiki/Nicotinic_acid
https://en.wikipedia.org/wiki/Nicotinic_acid
https://www.researchgate.net/publication/352082808_Nicotinic_acid_its_mechanism_of_action_and_pharmacological_effects
https://en.wikipedia.org/wiki/Nicotinic_acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC2268066/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297117?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-(4-Chlorophenoxy)nicotinic acid
(Ligand)

GPR109A Receptor
(in Adipocytes)

Binds and Activates

Gi/o Protein Activation

Inhibition of
Adenylyl Cyclase

↓ cAMP Levels

↓ Protein Kinase A (PKA)
Activity

↓ Hormone-Sensitive Lipase (HSL)
Phosphorylation

↓ Lipolysis

↓ Free Fatty Acid Release
to Liver

↓ Hepatic VLDL & TG
Synthesis

Click to download full resolution via product page

Caption: GPR109A-mediated anti-lipolytic signaling pathway.
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Applications in Research and Drug Development
2-(4-Chlorophenoxy)nicotinic acid and its related structures are valuable tools in several

areas of scientific inquiry and pharmaceutical development.

Intermediate in Chemical Synthesis: As a derivative of 2-chloronicotinic acid, it serves as an

important intermediate for synthesizing more complex molecules, including potential new

drugs, insecticides, and herbicides.[6][11]

Cardiovascular Research: Given its presumed action as a nicotinic acid analogue, this

compound is a candidate for research into dyslipidemia and atherosclerosis. Studies have

shown that nicotinic acid treatment can reduce the progression of atherosclerosis.[12][13]

[14] Derivatives like 2-(4-Chlorophenoxy)nicotinic acid could be investigated for improved

efficacy or a better side-effect profile.

Drug Discovery: The synthesis of various derivatives of nicotinic acid is a common strategy

in medicinal chemistry to develop new therapeutic agents.[15] Modifications to the core

structure can alter potency, selectivity, and pharmacokinetic properties.

Analytical Methodologies
Accurate quantification of nicotinic acid derivatives in biological matrices is essential for

preclinical and clinical studies. High-performance liquid chromatography coupled with tandem

mass spectrometry (HPLC-MS/MS) is a sensitive and specific method for this purpose.[16][17]

Protocol: Quantification in Rat Plasma via LC-MS/MS
This protocol is adapted from a validated method for nicotinic acid and its metabolites and can

serve as a starting point for the analysis of 2-(4-Chlorophenoxy)nicotinic acid.[16][17]

1. Sample Preparation (Protein Precipitation):

Pipette a 100 µL aliquot of rat plasma into an Eppendorf tube.

Add an appropriate internal standard (e.g., a structurally similar compound not present in the

sample).

Add 200 µL of acetonitrile to precipitate plasma proteins.
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Vortex the mixture for 90 seconds.

Centrifuge to pellet the precipitated proteins.

Transfer 150 µL of the supernatant to a new vial and evaporate to dryness under a stream of

nitrogen.

Reconstitute the dry residue in 100 µL of the initial mobile phase (e.g., 10:90 ACN/water,

v/v).

2. Chromatographic Conditions:

Column: A reverse-phase column, such as a Waters Spherisorb 5 µm CNRP 4.6 x 150 mm,

is suitable.[17]

Mobile Phase: A gradient elution using acetonitrile (A) and water with 0.1% formic acid (B).

Flow Rate: Typically in the range of 0.5-1.0 mL/min.

HPLC Gradient Example

Time (min) % Acetonitrile (A)
% Water with 0.1% Formic
Acid (B)

0.0 45 55

6.0 10 90

9.0 10 90

9.1 45 55

15.0 45 55

Adapted from Szafarz et al.,

2010[17]

3. Mass Spectrometric Detection:
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Ionization Mode: Electrospray Ionization (ESI) in positive mode is typically used for nicotinic

acid derivatives.

Detection Mode: Selected Reaction Monitoring (SRM) for high specificity and sensitivity. The

transitions of the protonated molecular ion to characteristic product ions would need to be

optimized for 2-(4-Chlorophenoxy)nicotinic acid and the internal standard.

Safety and Handling
Based on the available Safety Data Sheets (SDS), 2-(4-Chlorophenoxy)nicotinic acid is

classified as an irritant. Proper handling and personal protective equipment are mandatory.[2]

[18]

Hazard and Precautionary Information
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Category Information Source(s)

GHS Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[2]

GHS Signal Word Warning [2]

Prevention (P-phrases)

P261: Avoid breathing

dust.P264: Wash skin

thoroughly after

handling.P271: Use only

outdoors or in a well-ventilated

area.P280: Wear protective

gloves/eye protection/face

protection.

[2][18]

Response (P-phrases)

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.P305 + P351 + P338: IF

IN EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.P312: Call a

POISON CENTER or doctor if

you feel unwell.

[2][18]

Storage (P-phrases)

P403 + P233: Store in a well-

ventilated place. Keep

container tightly closed.

[2]

Disposal (P-phrases)

P501: Dispose of

contents/container to an

approved waste disposal plant.

[2]

Handling and Storage:
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Ensure adequate ventilation and use personal protective equipment (gloves, safety glasses,

lab coat).[2]

Avoid formation of dust and inhalation.[2]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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